1-(3-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-(4-(isopropylsulfonyl)phenyl)ethanone

• IUPAC Name: 1-[3-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone
• InChI: InChI=1S/C22H29N3O4S/c1-15(2)30(27,28)20-9-7-18(8-10-20)13-22(26)25-11-5-6-19(14-25)29-21-12-16(3)23-17(4)24-21/h7-10,12,15,19H,5-6,11,13-14H2,1-4H3
• InChI Key: QOSBPPCJVIMCSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)OC2CCCN(C2)C(=O)CC3=CC=C(C=C3)S(=O)(=O)C(C)C
• Molecular Formula: C22H29N3O4S
• Molecular Weight: 431.6 g/mol

Description

1-(3-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-(4-(isopropylsulfonyl)phenyl)ethanone is a useful research compound. Its molecular formula is C22H29N3O4S and its molecular weight is 431.55. The purity is usually 95%.
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Scientific Research Applications

Microwave Assisted Synthesis

1-(4-(4-piperidin-1-yl)phenyl)ethanone, a component structurally related to the chemical , has been used in microwave-assisted synthesis to create compounds with antibacterial properties. This process involves the condensation of piperidine containing pyrimidine imines and thiazolidinones, highlighting the utility of such structures in the development of antibacterial agents (Merugu, Ramesh, & Sreenivasulu, 2010).

Synthesis of Isoindoline-1, 3-diones

Another study involving 1-(4-(piperidin-1-yl) phenyl) ethanone, a compound related to the query chemical, detailed the microwave-assisted synthesis of isoindoline-1,3-diones. These compounds have also shown antibacterial activity, demonstrating the potential of piperidine derivatives in antimicrobial applications (Merugu, Ramesh, & Sreenivasulu, 2010).

Synthesis of Dihydropyrimidinone Derivatives

The synthesis of dihydropyrimidinone derivatives containing piperazine/morpholine moiety has been reported. These compounds were synthesized by refluxing 1-[4-(piperazin/morpholin-1-yl) phenyl] ethan-1-one with dimethylformamide dimethylacetal (DMF–DMA), a process relevant for the development of novel chemical entities (Bhat, Al-Omar, Ghabbour, & Naglah, 2018).

Synthesis of Novel Isoxazolines and Isoxazoles

A study on the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives was conducted. This process involved the intramolecular cyclization of related compounds in the presence of piperidine, demonstrating the utility of piperidine derivatives in the synthesis of complex heterocyclic structures (Rahmouni et al., 2014).

Hydrogen-Bonding Patterns in Enaminones

The study of hydrogen-bonding patterns in enaminones, including those with piperidin-2-ylidene analogues, revealed insights into the molecular interactions and stability of these structures, important for understanding the chemical behavior and potential applications in synthesis and drug design (Balderson, Fernandes, Michael, & Perry, 2007).